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Compound of Interest |

Compound Name: Dimethyl trans,trans-muconate

CAS No.: 1119-43-3
- 7
Abstract

This technical guide provides a comprehensive overview of Dimethyl trans,trans-muconate
(DMTM), a significant chemical compound with diverse applications in scientific research and
industry. The document delves into its core chemical and physical properties, established
synthesis and purification protocols, and detailed analytical characterization methods. A
primary focus is placed on its critical role as an analytical standard for trans,trans-muconic acid,
a key biomarker for benzene exposure, elucidating the metabolic pathways and toxicological
importance. Furthermore, this guide explores its applications in polymer chemistry and potential
as a versatile building block in organic synthesis, offering valuable insights for professionals in
drug development and materials science.

Core Properties and Specifications

Dimethyl trans,trans-muconate is the dimethyl ester of trans,trans-muconic acid. Its chemical
structure, characterized by a conjugated system of double bonds and terminal ester functional
groups, dictates its physical properties and reactivity.

Table 1: Physicochemical Properties of Dimethyl trans,trans-muconate
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Property Value

IUPAC Name Dimethyl (2E,4E)-hexa-2,4-dienedioate

Synonyms trfams,trans-Dimethyl muconate, Muconic acid
dimethyl ester

CAS Number 1119-43-3[1]

Molecular Formula C8H1004[1]

Molecular Weight 170.16 g/mol [1]

Appearance Colorless liquid or solid[2]

Boiling Point 250.8°C at 760 mmHg[1]

Density 1.099 g/cm3[1]

Flash Point 121.7°C[1]

Vapor Pressure

0.0212 mmHg at 25°C[1]

Soluble in organic solvents like methanol and

Solubility ethanol[2]

Synthesis and Purification: A Protocol for High-
Purity DMTM

The synthesis of Dimethyl trans,trans-muconate is typically achieved through the
esterification of muconic acid. The following protocol details a common and effective method.

Esterification of Muconic Acid

The esterification of muconic acid with methanol in the presence of an acid catalyst is a
standard procedure.[2] The choice of the muconic acid isomer (cis,cis or cis,trans) as the
starting material can influence the reaction conditions and the need for subsequent
isomerization steps.[2][3]

Experimental Protocol:
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e Reaction Setup: Suspend muconic acid (e.g., cis,cis-muconic acid) in methanol in a round-
bottom flask.[2]

o Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

[2]

o Reflux: Heat the mixture to reflux for an extended period (e.g., 24 hours) to drive the
esterification and isomerization to the more stable trans,trans form.[2][4]

o Workup: After cooling, concentrate the mixture under vacuum. The crude product is then
subjected to extraction and purification.[2]

 Purification: Separation and purification of the resulting isomers can be achieved using
techniques like column chromatography or recrystallization.[2][4] Isomerization can also be
facilitated by methods such as heating in methanol with a catalytic amount of iodine.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074490#what-is-dimethyl-trans-trans-muconate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b074490#what-is-dimethyl-trans-trans-muconate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074490?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

